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Compound of Interest

Compound Name: 2-Nitroaniline

Cat. No.: B044862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

2-Nitroaniline, ensuring the well-being of laboratory personnel and compliance with safety

standards.

Operational Plan: Handling and Storage
Safe handling of 2-Nitroaniline is paramount due to its toxicity. Adherence to the following

procedures is mandatory.

Engineering Controls:

Always handle 2-Nitroaniline in a well-ventilated area, preferably within a certified chemical

fume hood.[1][2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][3]

Handling Procedures:

Before use, thoroughly wash hands and inspect all personal protective equipment (PPE) for

integrity.
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Minimize dust generation and accumulation when handling the solid form.[2] Avoid creating

airborne dust by handling the compound gently.[4]

Perform all weighing and transfers of solid 2-Nitroaniline inside a chemical fume hood.[4]

Keep the container tightly closed when not in use.[1][2]

Do not eat, drink, or smoke in areas where 2-Nitroaniline is handled or stored.[1][4]

After handling, wash hands and any exposed skin thoroughly.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[2]

Keep containers tightly closed and store in a locked poison room or a designated secure

area.[2]

Incompatible materials include acids, strong oxidizing agents, acid anhydrides, acid

chlorides, and chloroformates.[1][3]

Personal Protective Equipment (PPE)
The consistent use of appropriate PPE is essential to prevent exposure to 2-Nitroaniline.
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PPE Category Item Specification

Eye and Face Protection
Safety Goggles with Side

Shields

Must be worn at all times to

protect against dust and

splashes.[5][6]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing.[6]

Skin Protection Chemical-Resistant Gloves

Wear suitable gloves tested

according to EN 374.[5][7][8]

Check for leaks before use.

Protective Clothing

Wear a lab coat or other

protective clothing to prevent

skin contact.[1][2]

Respiratory Protection NIOSH-approved Respirator

Use a full-face particle

respirator type N99 (US) or

type P2 (EN 143) if ventilation

is inadequate or as a backup

to engineering controls.[6]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes.[1][4] Remove contaminated clothing and seek medical attention if

irritation persists.[4]

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4]

If inhaled: Move the individual to fresh air.[4] If breathing is difficult, provide oxygen.[4] Seek

immediate medical attention.[4][9] Do not use mouth-to-mouth resuscitation if the victim

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.carlroth.com/medias/SDB-9878-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjIxOTV8YXBwbGljYXRpb24vcGRmfGFHSXdMMmhpWWk4NU1UYzNOREk0TVRNeE9EY3dMMU5FUWw4NU9EYzRYMGRDWDBWT0xuQmtaZ3wxNzFjYzIyODNkMDU3OTA3NmVmY2UxZDU1YWEzMzI2MDEzNTBkY2Q2NjIwNTYzOGRiNjJhMzYxNjliOTNhYjIy
https://www.chemicalbook.com/msds/2-nitroaniline.pdf
https://www.chemicalbook.com/msds/2-nitroaniline.pdf
https://www.carlroth.com/medias/SDB-9878-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjIxOTV8YXBwbGljYXRpb24vcGRmfGFHSXdMMmhpWWk4NU1UYzNOREk0TVRNeE9EY3dMMU5FUWw4NU9EYzRYMGRDWDBWT0xuQmtaZ3wxNzFjYzIyODNkMDU3OTA3NmVmY2UxZDU1YWEzMzI2MDEzNTBkY2Q2NjIwNTYzOGRiNjJhMzYxNjliOTNhYjIy
https://astechireland.ie/sites/default/files/2024-01/SDB_9878_GB_EN.pdf
https://www.carlroth.com/medias/SDB-9878-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzY0OTd8YXBwbGljYXRpb24vcGRmfGFETTFMMmcyWkM4NU1UYzNOREkzT1RNMU1qWXlMMU5FUWw4NU9EYzRYMGxGWDBWT0xuQmtaZ3xiNDlkZTM5ZmEyMzg1OWZmNTljZDE2YjE5NWIzNGM1Yjk5NTFjZDg2MmM1OTA1ZGE4YTFlZmQxMTAwNTY1OWM2
https://www.fishersci.com/store/msds?partNumber=AAA11055&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://chem.pharmacy.psu.ac.th/chemical/msds/2_nitroaniline.pdf
https://www.chemicalbook.com/msds/2-nitroaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11055&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_2_2_Hydroxyethoxy_4_nitroaniline.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_2_2_Hydroxyethoxy_4_nitroaniline.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_2_2_Hydroxyethoxy_4_nitroaniline.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_2_2_Hydroxyethoxy_4_nitroaniline.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_2_2_Hydroxyethoxy_4_nitroaniline.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_2_2_Hydroxyethoxy_4_nitroaniline.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_2_2_Hydroxyethoxy_4_nitroaniline.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROANILINE-CASNO-88-74-04925-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ingested or inhaled the substance.[1][3]

If swallowed: Do NOT induce vomiting.[3] Rinse mouth with water and call a physician or

poison control center immediately.[3][6]

Spill Response:

Evacuate non-essential personnel from the area.[6]

Ensure adequate ventilation.[6]

Wearing appropriate PPE, including respiratory protection, carefully sweep up the spilled

solid material, avoiding dust generation.[10] Moisten slightly to prevent dusting if appropriate.

[11]

Collect the spilled material into a suitable, closed container for disposal.[6][10]

Clean the spill area thoroughly with an appropriate solvent followed by soap and water.[4]

Do not let the chemical enter drains or the environment.[6][10]

Disposal Plan
All waste containing 2-Nitroaniline must be treated as hazardous waste.

Dispose of unused product and contaminated materials in accordance with local, regional,

and national hazardous waste regulations.[3]

Leave chemicals in their original containers and do not mix with other waste.[6]

Handle uncleaned containers as you would the product itself.[6]

Quantitative Data
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Property Value

CAS Number 88-74-4[2]

Molecular Formula C6H6N2O2[6]

Molecular Weight 138.12 g/mol [6]

Appearance Yellow-orange crystals[2]

Melting Point 70 - 73 °C (158 - 163 °F)

Boiling Point 284 °C (543 °F)

log Pow (n-octanol/water) 1.85

Experimental Workflow: Spill Response
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Immediate Actions

Preparation for Cleanup

Containment & Cleanup

Disposal & Reporting

Spill Occurs

Evacuate Area

Alert Supervisor & Safety Officer

Assess Spill Size & Hazards

Don Appropriate PPE

Prepare Spill Kit

Contain Spill

Clean Up Spill (Sweep Solid)

Decontaminate Area

Dispose of Waste

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Nitroaniline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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